![molecular formula C9H13BrN2O B2820851 2alpha-(4-Bromo-1H-pyrazole-1-yl)cyclohexane-1beta-ol CAS No. 215456-06-7](/img/structure/B2820851.png)
2alpha-(4-Bromo-1H-pyrazole-1-yl)cyclohexane-1beta-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Structural Analysis
- Pyrazoline Derivatives from 1,3-Dipolar Cycloadditions: Research on pyrazoline derivatives obtained through 1,3-dipolar cycloadditions using α,β-unsaturated cyclohexanone derivatives demonstrates the compound's potential for creating new chemical entities. These derivatives were synthesized and their structures confirmed by spectroscopic methods, indicating the versatility of pyrazole-based compounds in synthetic chemistry (Ziani et al., 2013).
Catalysis and Reaction Mechanisms
- Metal-Organic Frameworks (MOFs) and Catalysis: The formation of trinuclear triangular copper derivatives and their assembly into complex supramolecular MOFs showcases the catalytic applications of pyrazole-containing compounds. These MOFs act as catalysts for the peroxidative oxidation of alkanes, highlighting their significance in chemical transformations (Di Nicola et al., 2007).
Photophysical Properties
- Ultraviolet Stabilizers: A new class of ultraviolet stabilizers based on C-(2'-hydroxyphenyl)pyrazoles demonstrates the compound's application in material science, particularly in protecting against UV radiation. This research emphasizes the photophysical properties of pyrazole derivatives and their potential in developing new protective materials (Catalán et al., 1992).
Synthetic Applications
- Four-Component Bicyclization to Pyrazolo[3,4-b]pyridine Derivatives: The development of a novel four-component bicyclization strategy for synthesizing pyrazolo[3,4-b]pyridine derivatives from accessible materials showcases the synthetic utility of pyrazole-based compounds. This research highlights their application in creating skeletally diverse derivatives for various chemical studies (Tu et al., 2014).
Antimicrobial Activity
- New Pyrazole Derivatives with Antimicrobial Activity: The synthesis of new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives and their antimicrobial activity demonstrate the compound's potential in pharmaceutical applications. This indicates the broader implications of pyrazole derivatives in developing new antimicrobial agents (Abunada et al., 2008).
properties
IUPAC Name |
(1R,2R)-2-(4-bromopyrazol-1-yl)cyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O/c10-7-5-11-12(6-7)8-3-1-2-4-9(8)13/h5-6,8-9,13H,1-4H2/t8-,9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJHKMCHQSPMGNB-RKDXNWHRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N2C=C(C=N2)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)N2C=C(C=N2)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2alpha-(4-Bromo-1H-pyrazole-1-yl)cyclohexane-1beta-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.